Cas no 55233-09-5 (2-(3-chloro-4-nitrophenyl)-2-phenylpropanenitrile)

2-(3-chloro-4-nitrophenyl)-2-phenylpropanenitrile structure
55233-09-5 structure
Product Name:2-(3-chloro-4-nitrophenyl)-2-phenylpropanenitrile
CAS No:55233-09-5
MF:C15H11ClN2O2
MW:286.713042497635
CID:1592342
PubChem ID:3043208
Update Time:2025-04-21

2-(3-chloro-4-nitrophenyl)-2-phenylpropanenitrile Chemical and Physical Properties

Names and Identifiers

    • 2-(3-chloro-4-nitrophenyl)-2-phenylpropanenitrile
    • 55233-09-5
    • DTXSID30970560
    • Benzeneacetonitrile, 3-chloro-alpha-methyl-4-nitro-alpha-phenyl-
    • 3-Chloro-alpha-methyl-4-nitro-alpha-phenylbenzeneacetonitrile
    • BRN 2293917
    • Inchi: 1S/C15H11ClN2O2/c1-15(10-17,11-5-3-2-4-6-11)12-7-8-14(18(19)20)13(16)9-12/h2-9H,1H3
    • InChI Key: RSGBYXOGQWTBLD-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C(C#N)(C)C1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 286.05103
  • Monoisotopic Mass: 286.0509053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 408
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 69.6Ų

Experimental Properties

  • PSA: 66.93
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